Cas no 182875-05-4 (Benzoic acid, 2,4,5-trifluoro-, 1,1-dimethylethyl ester)

Benzoic acid, 2,4,5-trifluoro-, 1,1-dimethylethyl ester structure
182875-05-4 structure
Product name:Benzoic acid, 2,4,5-trifluoro-, 1,1-dimethylethyl ester
CAS No:182875-05-4
MF:C11H11O2F3
MW:232.19904
CID:1376397
PubChem ID:10868153

Benzoic acid, 2,4,5-trifluoro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2,4,5-trifluoro-, 1,1-dimethylethyl ester
    • tert-butyl 2,4,5-trifluorobenzoate
    • SCHEMBL364791
    • YHLADGKQRNGNIV-UHFFFAOYSA-N
    • A1-06362
    • DTXSID70446491
    • 182875-05-4
    • Inchi: InChI=1S/C11H11F3O2/c1-11(2,3)16-10(15)6-4-8(13)9(14)5-7(6)12/h4-5H,1-3H3
    • InChI Key: YHLADGKQRNGNIV-UHFFFAOYSA-N
    • SMILES: CC(C)(C)OC(=O)C1=CC(=C(C=C1F)F)F

Computed Properties

  • Exact Mass: 232.07113
  • Monoisotopic Mass: 232.07111408g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

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